Cas no 2172429-08-0 (1-(3-methoxypropyl)-1,8-diazaspiro4.5decane)

• Product Name: 1-(3-methoxypropyl)-1,8-diazaspiro4.5decane
• CAS No: 2172429-08-0
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5781337
• PubChem ID: 97396930
• Update Time: 2025-05-23

1-(3-methoxypropyl)-1,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxypropyl)-1,8-diazaspiro[4.5]decane
• EN300-1274013
• 2172429-08-0
• 1-(3-methoxypropyl)-1,8-diazaspiro4.5decane

• Inchi： 1S/C12H24N2O/c1-15-11-3-10-14-9-2-4-12(14)5-7-13-8-6-12/h13H,2-11H2,1H3
• InChI Key： NMRZGFURIZJGML-UHFFFAOYSA-N
• SMILES： O(C)CCCN1CCCC21CCNCC2

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-(3-methoxypropyl)-1,8-diazaspiro4.5decane

1-(3-methoxypropyl)-1,8-diazaspiro[4.5]decane: A Comprehensive Overview

1-(3-methoxypropyl)-1,8-diazaspiro[4.5]decane is a unique organic compound with the CAS registry number 2172429-08-0. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The presence of the diazaspiro structure in this molecule makes it particularly interesting for various applications in organic chemistry and pharmacology.

The diazaspiro[4.5]decane framework is a key structural feature of this compound, consisting of two nitrogen atoms within the spiro system. The 3-methoxypropyl substituent further enhances the molecule's functional versatility, making it a valuable component in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of agents targeting central nervous system disorders.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-(3-methoxypropyl)-1,8-diazaspiro[4.5]decane. Researchers have employed various strategies, including ring-closing metathesis and multi-component reactions, to construct this complex structure. These methods not only improve yield but also enhance the scalability of the synthesis process, making it more accessible for industrial applications.

The diazaspiro[4.5]decane core has been shown to exhibit significant biological activity, particularly in modulating GABAergic and serotonergic pathways. This makes 1-(3-methoxypropyl)-1,8-diazaspiro[4.5]decane a promising candidate for the treatment of anxiety disorders and depression. Preclinical studies have demonstrated its ability to enhance cognitive function and reduce stress-related behaviors in animal models.

In addition to its pharmacological applications, 1-(3-methoxypropyl)-1,8-diazaspiro[4.5]decane has found utility in materials science as a precursor for advanced polymers and nanomaterials. Its rigid spiro structure contributes to the formation of high-strength materials with unique mechanical properties.

Recent research has also explored the use of diazaspiro[4.5]decane derivatives in catalysis. The nitrogen atoms within the spiro system can act as Lewis acid sites, enabling their application as organocatalysts in various organic transformations.

From a synthetic perspective, the introduction of the 3-methoxypropyl group provides additional functionalization opportunities. This substituent can be further modified to introduce diverse functionalities, expanding the scope of potential applications.

The development of efficient analytical methods for characterizing 1-(3-methoxypropyl)-1,8-diazaspiro[4.5]decane has been another area of active research. Techniques such as NMR spectroscopy and mass spectrometry have been optimized to provide detailed structural insights into this compound.

In conclusion, 1-(3-methoxypropyl)-1,8-diazaspiro[4.5]decane (CAS No: 2172429-08-0) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry and pharmacology.